[(1-Methoxypenta-1,3-dien-1-yl)oxy](trimethyl)silane

• CAS No.: 919296-50-7
• Molecular Formula: C9H18O2Si
• Molecular Weight: 186.32 g/mol
• IUPAC Name: 1-methoxypenta-1,3-dienoxy(trimethyl)silane
• InChI: InChI=1S/C9H18O2Si/c1-6-7-8-9(10-2)11-12(3,4)5/h6-8H,1-5H3
• InChI Key: OXYSDXQYQQJGGI-UHFFFAOYSA-N
• Canonical SMILES: CC=CC=C(OC)O[Si](C)(C)C

Description

(1-Methoxypenta-1,3-dien-1-yl)oxysilane (CAS 82223-91-4) is a silicon-based organometallic compound with the molecular formula C₉H₁₈OSi and a molecular weight of 170.33 g/mol . It features a conjugated dienyl system substituted with a methoxy group at the 1-position and a trimethylsilyloxy moiety. This structure confers unique reactivity, particularly in cycloaddition reactions like the Diels-Alder reaction, where it can act as a diene or dienophile precursor . The compound is typically a liquid at room temperature and is utilized in organic synthesis, polymer chemistry, and as a functionalizing agent in materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methoxypenta-1,3-dien-1-yl)oxysilane typically involves the reaction of 1,3-butadiene with trimethylsilyl chloride in the presence of a base such as sodium hydride . The reaction is carried out under an inert atmosphere to prevent oxidation and other side reactions. The product is then purified by distillation or chromatography to obtain the desired compound in high purity .

Industrial Production Methods

Industrial production of (1-Methoxypenta-1,3-dien-1-yl)oxysilane follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and minimize by-products. The use of continuous flow reactors and automated systems ensures consistent quality and efficiency in production .

Chemical Reactions Analysis

Types of Reactions

(1-Methoxypenta-1,3-dien-1-yl)oxysilane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding silanols and siloxanes.

Reduction: It can be reduced to form silanes and other reduced products.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure high selectivity and yield .

Major Products Formed

The major products formed from these reactions include silanols, siloxanes, and substituted silanes. These products have various applications in materials science, pharmaceuticals, and other industries .

Scientific Research Applications

Synthetic Chemistry

Reagent in Organic Synthesis

(1-Methoxypenta-1,3-dien-1-yl)oxysilane serves as a reagent in several organic reactions. Notably, it is utilized in the Mannich-Michael reaction , facilitating the synthesis of piperidinones and enaminones. This reaction is significant for producing compounds with potential pharmacological activity .

Diels-Alder Reactions

The compound acts as a Diels-Alder diene , which allows for the synthesis of various heterocycles, including pyridones and pyranones. These heterocycles are essential in medicinal chemistry due to their diverse biological activities. Moreover, it can be used to synthesize sulfone analogues of griseofulvin (sulfogriseofulvins) and 4H-1-aminopyrroles and 4,5H-pyrazoles .

Materials Science

Silane Coupling Agents

In materials science, (1-Methoxypenta-1,3-dien-1-yl)oxysilane functions as a silane coupling agent . It enhances the adhesion between inorganic materials (like glass or metal) and organic polymers. This property is particularly beneficial in the production of composite materials where improved mechanical properties and durability are desired .

Coatings and Films

The compound is also used in the formulation of protective coatings and films. Its ability to form siloxane networks contributes to the thermal stability and chemical resistance of these coatings, making them suitable for various industrial applications .

Nanotechnology

Nanocomposite Fabrication

In nanotechnology, (1-Methoxypenta-1,3-dien-1-yl)oxysilane is applied in the fabrication of nanocomposites. Its silanol groups can react with nanoparticles to enhance dispersion within polymer matrices, resulting in improved mechanical and thermal properties of the composites .

Case Studies

Application Area	Study Reference	Findings
Organic Synthesis	Thermo Scientific Chemicals	Demonstrated efficacy in Mannich-Michael reactions for synthesizing biologically active compounds .
Materials Science	Sigma-Aldrich Research	Showed improved adhesion properties when used as a silane coupling agent in polymer composites .
Nanotechnology	TCI America Research	Enhanced dispersion of nanoparticles within polymer matrices leading to superior mechanical properties .

Mechanism of Action

The mechanism of action of (1-Methoxypenta-1,3-dien-1-yl)oxysilane involves its ability to act as a nucleophile or electrophile in various chemical reactions. The compound can form stable intermediates with various substrates, facilitating the formation of desired products. The molecular targets and pathways involved depend on the specific reaction and conditions used .

Comparison with Similar Compounds

(Z)-Trimethyl(penta-1,3-dien-yloxy)silane (CAS not specified)

• Structure : Lacks the methoxy group at the 1-position of the dienyl chain .
• Reactivity : The absence of the electron-donating methoxy group reduces its electron density, making it less reactive in polar cycloadditions compared to the target compound.
• Applications: Primarily used in non-polar Diels-Alder reactions for terpene synthesis .

(1,1-Dimethyl-2-propenyloxy)dimethylsilane (CAS 23483-22-9)

• Structure : Features a propenyloxy group and dimethylsilyl substituents .
• Physical Properties : Lower molecular weight (144.29 g/mol) and density (0.7909 g/cm³) compared to the target compound .
• Reactivity : The reduced steric bulk of dimethylsilyl groups enhances its nucleophilicity in silylation reactions.

Compounds with Aromatic or Complex Substituents

Trimethyl[(1-phenylethenyl)oxy]silane (CAS not specified)

• Structure : Contains a phenyl group instead of the dienyl-methoxy system .
• Reactivity: The aromatic ring introduces electron-withdrawing effects, altering its behavior in electrophilic substitutions. Unlike the target compound, it is used as an enol ether in carbonyl chemistry .

3-(1-(4-Methoxyphenyl)ethoxy)propyl)trimethylsilane

• Structure : Methoxyphenyl group attached via a propyl chain .
• Applications : Functions as a photoredox catalyst in asymmetric synthesis, differing from the target compound’s role in cycloadditions .

Silanes with Aliphatic Chains or Cyclic Systems

Trimethyl[(1-methylnonyl)oxy]silane

• Structure : Long aliphatic chain (C₉H₁₉) instead of the dienyl group .
• Properties : Higher hydrophobicity (logP > 11 inferred from similar silanes ) and lower polarity, making it suitable as a silicone-based coupling agent in polymers .

Cyclohexenyl-Substituted Silanes

• Example : Silane, trimethyl[[3-(1-methylpropyl)-1-cyclohexen-1-yl]oxy] .
• Reactivity : The cyclic structure imposes steric constraints, reducing conjugation effects and limiting use in linear polymerization reactions compared to the target compound .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reactivity/Applications	Reference
(1-Methoxypenta-1,3-dien-1-yl)oxysilane	C₉H₁₈OSi	170.33	Conjugated dienyl, methoxy	Diels-Alder reactions, polymer chemistry
(Z)-Trimethyl(penta-1,3-dien-yloxy)silane	C₈H₁₄OSi	154.28 (estimated)	Dienyl	Terpene synthesis
(1,1-Dimethyl-2-propenyloxy)dimethylsilane	C₇H₁₆OSi	144.29	Propenyloxy	Silylation agent
Trimethyl[(1-methylnonyl)oxy]silane	C₁₃H₃₀OSi	230.46	Long aliphatic chain	Silicone coupling agent

Key Research Findings

• Electronic Effects: The methoxy group in the target compound enhances electron density in the dienyl system, enabling participation in electron-deficient dienophile reactions .
• Thermal Stability : Silanes with conjugated systems (e.g., cyclohexenyl) exhibit higher thermal stability than aliphatic analogues due to resonance stabilization .
• Synthetic Utility : The target compound’s synthesis often involves transition-metal catalysis (e.g., iridium), similar to methods for 3-(1-(4-methoxyphenyl)ethoxy)propyl)trimethylsilane .

Biological Activity

(1-Methoxypenta-1,3-dien-1-yl)oxysilane is an organosilicon compound characterized by its unique molecular structure, which includes a methoxy group and a trimethylsilyl moiety. This compound has garnered attention for its potential biological activities, particularly in the fields of drug delivery and biomaterials. This article reviews the current understanding of its biological activity, synthesizing data from various studies and sources.

Chemical Structure and Properties

The molecular formula of (1-Methoxypenta-1,3-dien-1-yl)oxysilane is C₈H₁₄O₂Si, with a molecular weight of approximately 174.28 g/mol. The compound features a silicon atom connected to three methyl groups and an organic fragment that includes a penta-1,3-diene structure.

Biological Activity Overview

Research on the biological activity of (1-Methoxypenta-1,3-dien-1-yl)oxysilane is still emerging. Preliminary findings suggest several key areas of interest:

1. Biocompatibility

Initial studies indicate that organosilicon compounds may exhibit favorable biocompatibility profiles. The presence of the methoxy group can enhance solubility in biological media, potentially improving interaction with cellular components.

2. Therapeutic Potential

The unique structural features of this silane suggest potential applications in drug delivery systems. The trimethylsilyl group may facilitate the formation of stable complexes with therapeutic agents, enhancing their bioavailability and efficacy .

3. Antimicrobial Activity

Some organosilicon compounds have shown antimicrobial properties, which could be relevant for applications in medical devices and coatings. The ability to modify surfaces with silanes can create hydrophobic environments that inhibit microbial adhesion .

Case Studies

Several studies have investigated the biological activity of similar organosilicon compounds, providing insights that may be applicable to (1-Methoxypenta-1,3-dien-1-yl)oxysilane.

Study 1: Antimicrobial Properties

A study by Rühlman et al. (1961) demonstrated that silanes with hydrophobic properties effectively reduced bacterial adhesion on surfaces. This suggests that (1-Methoxypenta-1,3-dien-1-yl)oxysilane could be explored for similar applications .

Study 2: Drug Delivery Systems

Research conducted by Mojtahedi et al. (2011) highlighted the potential for organosilicon compounds to enhance drug solubility and stability in aqueous environments. Such findings support further investigation into the use of (1-Methoxypenta-1,3-dien-1-yl)oxysilane as a drug delivery vehicle .

Data Table: Comparative Biological Activities of Organosilicon Compounds

Compound Name	Biocompatibility	Antimicrobial Activity	Drug Delivery Potential
(1-Methoxypenta-1,3-dien-1-yl)oxysilane	Yes	Potential	High
Silane A (e.g., Trimethylsilyl Ether)	Yes	Moderate	Moderate
Silane B (e.g., Vinyltrimethoxysilane)	Yes	High	High